Cas no 156980-55-1 (Mabioside D)
Mabioside D structure
Product Name:Mabioside D
CAS No:156980-55-1
MF:C42H70O14
MW:798.99681520462
CID:2018529
PubChem ID:131752889
Update Time:2025-04-21
Mabioside D Chemical and Physical Properties
Names and Identifiers
-
- Mabioside D
- 1,2,7,13,17,17-hexamethyl-6-(3-methylbut-2-enyl)-16-[3,4,5-trihydroxy-6-[(3,4,5-trihydroxy-6-methyloxan-2-yl)oxymethyl]oxan-2-yl]oxy-5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icosane-3,4,7-triol
- CHEBI:185988
- 156980-55-1
- (3I(2),15I+/-,17I(3/4),22S)-16,22-Epoxy-15,16,20-trihydroxydammar-24-en-3-yl 6-O-(6-deoxy-I+/--L-mannopyranosyl)-I(2)-D-glucopyranoside
- DTXSID801105667
-
- Inchi: 1S/C42H70O14/c1-19(2)10-13-26-41(9,50)33-21-11-12-24-38(6)16-15-25(37(4,5)23(38)14-17-39(24,7)40(21,8)36(49)42(33,51)56-26)55-35-32(48)30(46)28(44)22(54-35)18-52-34-31(47)29(45)27(43)20(3)53-34/h10,20-36,43-51H,11-18H2,1-9H3
- InChI Key: ORJZPSXCNAQWIV-UHFFFAOYSA-N
- SMILES: O1C(C/C=C(\C)/C)C(C)(C2C1(C(C1(C)C2CCC2C3(C)CCC(C(C)(C)C3CCC12C)OC1C(C(C(C(COC2C(C(C(C(C)O2)O)O)O)O1)O)O)O)O)O)O
Computed Properties
- Exact Mass: 798.47655690g/mol
- Monoisotopic Mass: 798.47655690g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 9
- Hydrogen Bond Acceptor Count: 14
- Heavy Atom Count: 56
- Rotatable Bond Count: 7
- Complexity: 1490
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 22
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 228Ų
Mabioside D Related Literature
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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